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CAS No.: 38336-10-6
Cat. No.: B1273976
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Introduction & Compound Context

(Tetrahydro-furan-2-ylmethyl)-urea (CAS: 38336-10-6) represents a critical pharmacophore
often utilized in Fragment-Based Drug Discovery (FBDD). Structurally, it combines a polar urea
hydrogen-bond donor/acceptor motif with a lipophilic yet water-soluble tetrahydrofuran (THF)
ether ring. This scaffold is frequently observed in inhibitors of Soluble Epoxide Hydrolase (sEH)
and Androgen Receptors, where the urea moiety engages active site residues (e.g., Asp335 in
sEH) while the THF group occupies hydrophobic pockets [1, 2].

Accurate permeability profiling of this compound is challenging due to its physicochemical
duality: the urea group increases polarity (lowering passive diffusion), while the THF ring
enhances solubility. This Application Note provides a validated workflow to assess its
permeability using PAMPA (passive diffusion) and Caco-2 (active transport/efflux) assays.

Physicochemical Profile & Assay Implications
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Implication for Assay

Property Value (Predicted) .
Design
) High diffusivity; rapid
Molecular Weight 144.17 g/mol o
equilibrium expected.
Moderate lipophilicity; likel
LogP ~0.3-0.8 Pop ) y ) y
transcellular passive diffusion.
Good oral bioavailability
PSA (Polar Surface Area) ~55 A2 _
potential; <140 A2 rule.
Neutral at physiological pH
pKa ~13-14 (Urea) (7.4); pH gradient assays not
critical.
Strategic Workflow

The following decision tree outlines the logical progression for profiling Urea-THF derivatives.
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Compound: (Tetrahydro-furan-2-ylmethyl)-urea

Step 1: Kinetic Solubility Check
(PBS pH 7.4, 24h)

If Soluble > 10 pM

Step 2: PAMPA-GIT
(High Throughput Screen)

Is Papp > 1.0 x 10"-6 cm/s?

Yes (Likely Passive) \ No (Polarity Issue)

Step 3: Caco-2 Bi-directional Transport Investigate Paracellular Route

(Mechanistic Confirmation) or Formulation Strategy

Final Output:
Papp (A-B), Efflux Ratio (ER)

Click to download full resolution via product page

Figure 1: Strategic workflow for permeability assessment. Blue indicates input, Yellow indicates
screening, Green indicates confirmatory assays.

Protocol 1: PAMPA-GIT (Passive Diffusion Screen)
Objective: Rapidly determine the passive transcellular permeability (

) without the interference of transporters. Mechanism: Parallel Artificial Membrane Permeability
Assay (PAMPA) uses a lipid-oil-lipid trilayer to mimic the intestinal brush border.
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Materials

o Donor Plate: 96-well filter plate (0.45 um PVDF, hydrophobic).
e Acceptor Plate: 96-well PTFE receiver plate.
e Lipid Solution: 1% (w/v) Lecithin in Dodecane (mimics GIT membrane).

o Buffer: PBS (pH 7.[1]4) + 5% DMSO (to ensure solubility of the urea derivative).

Step-by-Step Methodology

 Membrane Preparation:

o Carefully pipette 5 pL of the Lipid Solution (Lecithin/Dodecane) onto the porous membrane
of the Donor Plate.[2][3]

o Critical: Allow the solvent to evaporate/settle for 5 minutes to form a uniform bilayer. Avoid
touching the membrane with the tip.[2][3]

o Compound Preparation:
o Prepare a 10 mM stock of (Tetrahydro-furan-2-ylmethyl)-urea in DMSO.
o Dilute to 50 uM working concentration in PBS (pH 7.4). Ensure final DMSO < 1%.

e Assembly & Incubation:

[¢]

Acceptor Wells: Fill with 300 pL of blank PBS (pH 7.4).

o

Donor Wells: Add 200 pL of the 50 uM compound solution to the lipid-coated filter plate.

o

Sandwich: Place the Donor plate on top of the Acceptor plate.

Incubation: Incubate for 5 hours at Room Temperature (25°C) in a humidity chamber (to

[¢]

prevent evaporation).

e Analysis:
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o Separate plates.[3] Transfer aliquots from both Donor and Acceptor wells to a UV-
transparent plate.

o Quantify using UV-Vis spectrophotometry (
approx 210-220 nm for urea) or LC-MS/MS (recommended for sensitivity).
Data Calculation
Calculate Effective Permeability (

) using the Kansy equation [3]:
e : Volume of Donor/Acceptor.
e : Filter area (0.3 cm?).

e : Time (seconds).

Protocol 2: Caco-2 Bi-directional Transport (Gold
Standard)

Objective: Assess bioavailability including active transport and efflux (e.g., P-gp). Relevance:
Urea derivatives can sometimes be substrates for efflux transporters. This assay determines
the Efflux Ratio (ER).

Cell Culture Requirements[4][5][6][7]

e Cell Line: Caco-2 (ATCC HTB-37), passage 30-60.
e Culture Format: 24-well Transwell® inserts (0.4 um pore size, polycarbonate).

« Differentiation: 21 days post-seeding. TEER (Transepithelial Electrical Resistance) must be >
300

Experimental Design (Pipetting Scheme)[1][3]
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Condition Apical (A) Basolateral (B) Purpose
Ato B Compound + Buffer Blank Buffer Mimics Gut Absorption
Mimics Blood-to-Gut
Bto A Blank Buffer Compound + Buffer
Efflux
] Paracellular Integrity
Control Lucifer Yellow Blank Buffer

Check

Step-by-Step Methodology

e Equilibration:
o Wash monolayers twice with HBSS (pH 7.4) at 37°C.[4]
o Equilibrate for 20 mins in transport buffer.

e Dosing:

o A-to-B: Add 300 pL of 10 pM (Tetrahydro-furan-2-ylmethyl)-urea to the Apical chamber.
Add 1000 pL blank buffer to Basolateral.

o B-to-A: Add 1000 pL of 10 uM compound to Basolateral. Add 300 pL blank buffer to Apical.
e Sampling:

o Incubate at 37°C with orbital shaking (50 rpm).

o Take 50 pL aliquots from the receiver compartment at 30, 60, and 90 minutes.

o Critical: Replace sampled volume with fresh warm buffer immediately to maintain
hydrostatic pressure.

e Integrity Check (Post-Assay):

o After the final timepoint, measure TEER again. A drop of >20% indicates monolayer
toxicity or disruption.
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o Quantify Lucifer Yellow flux;

must be

cm/s.

Data Analysis & Interpretation[1][3]

1. Apparent Permeability (

):
 : Rate of permeation (slope of cumulative amount vs time).

e : Initial concentration.
2. Efflux Ratio (ER):
Interpretation Guide:

ER < 2.0: Passive diffusion dominates.

ER > 2.0: Active efflux indicated (likely P-gp or BCRP).

cm/s: High permeability (Class I/11).

cm/s: Low permeability (Class II/1V).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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